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Compound of Interest

Compound Name: Fumagilin-105

Cat. No.: B15623099 Get Quote

Technical Support Center: Fumagilin-105
This guide provides researchers, scientists, and drug development professionals with best

practices for storing and handling Fumagilin-105, along with troubleshooting advice for

common experimental issues.

Frequently Asked Questions (FAQs)
Q1: How should I store my solid Fumagilin-105 powder?

For long-term storage, it is highly recommended to store the solid, crystalline Fumagilin-105
powder in a dark, dry place, with some sources recommending temperatures as low as -20°C

or even below -60°C.[1][2] It is also advised to store it in tightly closed containers, potentially in

evacuated ampoules, to maintain stability.[3][4]

Q2: What is the best way to prepare and store a Fumagilin-105 stock solution?

Fumagilin-105 is soluble in many organic solvents, such as ethanol (up to 3 mM), and in

aqueous solutions of bicarbonates and alkali hydroxides.[2][3] It does not mix well with water.

[3] For experiments, it is always best to prepare solutions fresh to ensure maximum potency.[1]

If a solution must be stored, it should be for a short term. An aqueous solution (70 µg/mL) can

be kept at 4°C in the dark for up to 14 days with minimal degradation.[1] Always protect

solutions from light by using amber vials or by wrapping the container in aluminum foil to

prevent photodegradation.[1][5]
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Q3: What are the primary factors that cause Fumagilin-105 to degrade?

Fumagilin-105 is sensitive to several environmental factors:

Light: Exposure to light, particularly UV light at 366 nm, is a major cause of degradation,

leading to the formation of products like neofumagillin.[1][5]

Temperature: Elevated temperatures accelerate degradation.[5] Storing solutions at room

temperature (25°C) can result in a significant loss of concentration within a week.[1]

pH: Fumagilin-105 degrades under both strong acidic (e.g., 1 M HCl) and strong basic (e.g.,

1 M NaOH) conditions.[1][5]

Q4: What personal protective equipment (PPE) should I use when handling Fumagilin-105?

When handling Fumagilin-105, it is crucial to avoid all personal contact, including inhalation

and skin contact.[3] Recommended PPE includes:

Gloves: Nitrile or low-protein latex gloves are recommended. Consider double gloving.[3]

Lab Coat: A laboratory coat is suitable for small quantities (up to 500 grams).[3]

Eye Protection: Safety glasses should be worn to protect from dust and splashes.[3]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH/MSHA approved respirator

should be used.[6] Always work in a well-ventilated area.[3][7]

Troubleshooting Guide
Problem 1: I'm observing reduced or no activity of Fumagilin-105 in my experiment.

This is often related to the degradation of the compound.

Check Storage Conditions: Verify that your solid Fumagilin-105 and prepared solutions have

been stored correctly (see FAQs above). Improper storage, especially at room temperature

or with light exposure, is a common cause of inactivation.[1]
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Prepare Fresh Solutions: The most reliable practice is to prepare a fresh solution for each

experiment.[1] If you are using a stored solution, it may have lost its potency.

Consider the Solvent: Ensure the solvent used is appropriate and has not contributed to

degradation. While stable in honey, its stability can vary in other matrices.[1]

Problem 2: My Fumagilin-105 solution has changed color. Is it still usable?

Fumagilin-105 is a yellow crystalline powder.[3] A significant color change in the solution could

indicate degradation or contamination. It is highly recommended to discard the solution and

prepare a fresh one to ensure the reliability of your experimental results.

Problem 3: I'm seeing unexpected peaks in my HPLC analysis of a Fumagilin-105 sample.

Unexpected peaks in an HPLC chromatogram are likely due to the presence of degradation

products.[1]

Common Degradation Products: These can include Fumagillol (from hydrolysis),

Dihydroxyfumagillin (from thermal degradation), and Neofumagillin (from photodegradation).

[1]

Verify Storage and Handling: Review your sample's history. Was it exposed to light, high

temperatures, or extreme pH?[5]

Perform Forced Degradation Studies: To identify the degradation peaks, you can intentionally

stress the Fumagilin-105 under acidic, basic, oxidative, photolytic, and thermal conditions.

This can help in developing a stability-indicating HPLC method.[1]

Quantitative Data Summary
The stability of Fumagilin-105 is highly dependent on storage conditions. The following table

summarizes key quantitative data from various studies.
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Parameter Condition Result Citation

Solution Stability

70 µg/mL aqueous

solution at 4°C in the

dark

Minimal degradation

for up to 14 days
[1]

Solution Stability
Aqueous solution at

25°C (Room Temp)

17-30% loss of initial

concentration within 7

days

[1]

Solution Stability In syrup at 40°C
No fumagillin detected

after 20 days
[5]

Solution Stability
In syrup, light-

protected, below 22°C

Less than 15%

degradation within 3

weeks

[8]

Stability in Honey In pure honey at 80°C
Moderately stable for

35 days
[1][5]

Photodegradation
In honey, exposed to

light for 1 day

Only about one-third

of the molecule

remained

[5]

Half-life in Honey In darkness at 21°C Maximum of 246 days [9]

Half-life in Honey
Exposed to light at

21°C

Estimated to be 3

days
[9]

Experimental Protocols & Workflows
Diagram 1: Recommended Workflow for Fumagilin-105
Solution Preparation and Use
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Caption: Workflow for preparing and using Fumagilin-105 solutions.
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Diagram 2: Troubleshooting Guide for Unexpected
Experimental Results

Unexpected Experimental Results
(e.g., loss of efficacy)

Was the solution
prepared fresh?

How was the solution stored?

No

Root Cause Unlikely:
Solution was freshly prepared

Yes

Potential Root Cause:
Degradation due to improper
solution storage (light/temp)

How was the solid stock stored?

Potential Root Cause:
Degradation of solid stock

Improperly

Action:
Prepare fresh solution from

reliable stock and repeat

Properly
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Click to download full resolution via product page

Caption: Decision tree for troubleshooting Fumagilin-105 related issues.

Diagram 3: Major Degradation Pathways of Fumagilin-
105

Stress Conditions

Degradation Products
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(Active Compound)
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Dihydroxyfumagillin
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Fumagillol
(Reduced Activity)

leads to
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Caption: Factors leading to the degradation of Fumagilin-105.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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